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Compound of Interest

Compound Name: MI-538

Cat. No.: B609027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution of MI-538, a potent and selective inhibitor of the menin-Mixed Lineage

Leukemia (MLL) interaction, using Dimethyl Sulfoxide (DMSO) as the solvent.

Introduction
MI-538 is a small molecule inhibitor that disrupts the protein-protein interaction between menin

and MLL fusion proteins, which is critical for the proliferation of MLL-rearranged leukemias.[1]

[2][3] By inhibiting this interaction, MI-538 leads to the downregulation of key target genes,

such as Hoxa9 and Meis1, and subsequently inhibits the growth of MLL leukemia cells.[1][4]

Accurate preparation of MI-538 stock solutions is crucial for ensuring reproducible and reliable

experimental results in both in vitro and in vivo studies.

MI-538 Quantitative Data
The following table summarizes the key quantitative data for MI-538.
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Property Value Reference

Molecular Weight 566.60 g/mol [5]

IC50 (Menin-MLL) 21 nM [1][2][5]

GI50 (MLL leukemia cells) 83 nM [1]

Binding Affinity (Kd) 6.5 nM [1][5]

Solubility in DMSO Up to 100 mg/mL (176.49 mM) [6]

Experimental Protocol: Preparation of MI-538 Stock
Solution
This protocol details the steps for preparing a 10 mM stock solution of MI-538 in DMSO.

Materials:

MI-538 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath (optional, but recommended)[6]

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Pre-warming MI-538: Before opening, allow the vial of MI-538 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming on the

compound.
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Weighing MI-538: In a fume hood, carefully weigh the desired amount of MI-538 powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 5.67 mg of MI-538.

Adding DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing the

MI-538 powder. To continue the example, add 1 mL of DMSO to the 5.67 mg of MI-538. It is

recommended to use newly opened DMSO to ensure it is not hygroscopic, which can impact

solubility.[6]

Dissolution: Securely cap the vial and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Sonication (if necessary): If the compound does not fully dissolve, place the vial in an

ultrasonic water bath for 5-10 minutes.[6] Visually inspect the solution to ensure it is clear

and free of particulates.

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile polypropylene tubes. This minimizes freeze-thaw cycles which can degrade the

compound.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-

term storage (up to 2 years).[1]

Stock Solution Preparation Table:

The following table provides the required mass of MI-538 for preparing different volumes of

common stock concentrations.
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Desired Concentration Volume Mass of MI-538 Required

1 mM 1 mL 0.567 mg

5 mM 1 mL 2.835 mg

10 mM 1 mL 5.67 mg

1 mM 5 mL 2.835 mg

5 mM 5 mL 14.175 mg

10 mM 5 mL 28.35 mg
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Workflow for Preparing MI-538 Stock Solution
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Caption: Experimental workflow for MI-538 stock solution preparation.
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Mechanism of Action of MI-538
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Caption: MI-538 signaling pathway inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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